Cas no 1105662-89-2 (tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• CAS No: 1105662-89-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD22418535
• CID: 1194246
• PubChem ID: 59558354
• Update Time: 2025-04-20

tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 3-amino-3-(2-methoxy-2-oxoethyl)-1-azetidinec arboxylate
• 3-Azetidineacetic acid, 3-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• CS-13118
• 1105662-89-2
• EN300-1285303
• 3-Amino-3-methoxycarbonylmethyl-azetidine-1-carboxylic acid tert-butyl ester
• DB-115281
• SY322373
• AKOS023665242
• 1-Boc-3-amino-3-(2-methoxy-2-oxoethyl)azetidine
• MFCD22418535
• SCHEMBL428434
• CS-M1517
• tert-Butyl3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• MLPHRGDYELJGKS-UHFFFAOYSA-N
• tert-Butyl-3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate

• MDL： MFCD22418535
• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-6-11(12,7-13)5-8(14)16-4/h5-7,12H2,1-4H3
• InChI Key： MLPHRGDYELJGKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(=O)OC)(C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9Ų